Cas no 1807064-28-3 (4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine
• CAS No: 1807064-28-3
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4885996
• Update Time: 2025-10-29

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-7(9)6-5(10)3(1-11)4(13)2-12-6/h2,7,13H,1,11H2
• InChI Key： CGDNTXOZIGGHKU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine, identified by the CAS No. 1807064-28-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule is characterized by the presence of multiple functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and an iodine atom, all attached to a pyridine ring. These functional groups contribute to its reactivity, stability, and potential for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic reactions. The incorporation of fluorine atoms in the difluoromethyl group has been shown to enhance the molecule's stability under certain conditions, making it suitable for applications in pharmaceuticals and agrochemicals. Additionally, the hydroxyl group and amino group provide opportunities for further functionalization, allowing researchers to tailor the molecule's properties for specific uses.

One of the most promising areas of research involving 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine is its potential application in drug discovery. The compound's structure suggests that it could serve as a lead compound for developing new therapeutic agents targeting various diseases. For instance, studies have indicated that this molecule may exhibit anti-inflammatory or anti-cancer properties due to its ability to interact with specific biological pathways. Furthermore, the presence of an iodine atom could facilitate radioactive labeling, making it a valuable tool in diagnostic imaging techniques.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored optical and electrical properties. The combination of fluorinated groups and iodine atoms introduces additional complexity into the molecule's electronic structure, which could be exploited for innovative applications.

The synthesis and characterization of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxy-3-iodopyridine have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the molecule's stability under different conditions and its reactivity towards various chemical reagents.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new possibilities across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in future research endeavors. As scientists delve deeper into understanding its behavior under diverse conditions, new applications are likely to emerge, further solidifying its importance in modern chemistry.